![molecular formula C7H4N2O3 B128723 4-Nitrophenyl isocyanate CAS No. 100-28-7](/img/structure/B128723.png)
4-Nitrophenyl isocyanate
Overview
Description
4-Nitrophenyl isocyanate, also known as 4-NPIC, is an organic compound with the chemical formula C7H4NO3. It is a white crystalline solid that is soluble in organic solvents. 4-NPIC is used as a reagent in organic synthesis, particularly in the synthesis of polyurethanes and polyisocyanates. It has been used in the synthesis of pharmaceuticals, polymers, and other compounds. In addition, 4-NPIC has been studied for its potential use as a catalyst in the production of polyurethanes.
Scientific Research Applications
Preparation of N-Alkylcarbamates
4-Nitrophenyl isocyanate has been used in the preparation of N-alkylcarbamates. An efficient biphasic method involving 4-nitrophenyl chloroformate and alkylammonium hydrochloride salts yields N-methylcarbamate and other N-alkylcarbamate analogues. Notably, 4-nitrophenyl N-methylcarbamate is a safer alternative to the highly toxic methyl isocyanate (Peterson, Houguang, & Ke, 2006).
Vibrational and DFT Analysis
Vibrational spectra analysis and conformational studies of related compounds, such as 2-methyl-3-nitrophenyl isocyanate and 4-methyl-2-nitrophenyl isocyanate, have been conducted. These studies involve detailed harmonic frequency analyses and provide insights into the stability and behavior of these molecules (Tonannavar et al., 2012).
Synthesis Methods
Different methods have been developed for the synthesis of this compound. One study focuses on synthesizing it from triphosgene and p-nitroaniline, examining the effects of various factors like solvents, reaction time, and material ratios on yield (Wei Wenlong, 2007).
Polymerization Initiators
This compound is utilized in synthesizing N-aryl-N′-pyridyl ureas, which act as thermal latent initiators in the ring-opening polymerization of epoxides. This application is significant in creating temperature-sensitive materials (Makiuchi, Sudo, & Endo, 2015).
Monitoring Airborne Isocyanates
A method involving 4-nitro-7-piperazino-2,1,3-benzoxadiazole (NBDPZ) utilizes this compound for monitoring airborne mono- and diisocyanates. This method is notable for its increased selectivity and sensitivity, essential for environmental and occupational health monitoring (Vogel & Karst, 2002).
Analytical Chemistry Applications
This compound plays a role in analytical chemistry, particularly in the simultaneous quantitation of 4-nitrophenol and its glucuronide and sulfate conjugates. This involves ion-pair HPLC assay coupled with UV detection, useful in pharmacokinetics and drug metabolism studies (Almási, Fischer, & Perjési, 2006).
Lossen Reaction and Polymer Synthesis
The Lossen reaction of this compound derivatives has applications in polymer synthesis, particularly in the creation of polyurethanes and polyureas. This research also involves developing methods for optical sensing of isocyanates in air, contributing to safety in industrial settings (Ghosh, 2017).
Quantum Computational Analysis
A study on the quantum computational analysis of 4-nitrophenylisocyanate investigates its molecular properties, including DFT studies, HOMO-LUMO analysis, and toxicity prediction. This research is crucial for understanding the molecular behavior and potential applications in medicinal chemistry (Letters in Applied NanoBioScience, 2022).
Mechanism of Action
Target of Action
4-Nitrophenyl isocyanate is a chemical compound that primarily targets biological macromolecules such as proteins and nucleic acids . The compound’s isocyanate group (N=C=O) is highly reactive and can form covalent bonds with these macromolecules, altering their structure and function .
Mode of Action
The mode of action of this compound involves the reactivity of the isocyanate group . This group can react with nucleophilic groups in biological macromolecules, such as the amine (-NH2) and hydroxyl (-OH) groups in proteins and nucleic acids . This reaction results in the formation of covalent bonds, leading to changes in the structure and function of these macromolecules .
Biochemical Pathways
Given its reactivity, it can potentially affect a wide range of biochemical processes by modifying the structure and function of key proteins and nucleic acids .
Pharmacokinetics
Due to its reactivity, it is likely to be rapidly metabolized and excreted . Its bioavailability would be influenced by factors such as the route of administration and the presence of other substances that can react with the isocyanate group .
Result of Action
The result of the action of this compound at the molecular and cellular level is the modification of biological macromolecules. This can lead to changes in cellular processes, potentially resulting in cytotoxic effects . The exact effects would depend on the specific macromolecules targeted and the extent of modification .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of moisture can lead to hydrolysis of the isocyanate group, reducing its reactivity . Additionally, the compound’s action can be affected by temperature and pH, which can influence the rate of reaction with biological macromolecules .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-isocyanato-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O3/c10-5-8-6-1-3-7(4-2-6)9(11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFNKTLQTQSALEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=C=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80870440 | |
Record name | 1-Isocyanato-4-nitro-benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80870440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100-28-7 | |
Record name | 4-Nitrophenyl isocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100-28-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Benzene, 1-isocyanato-4-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitrophenyl isocyanate | |
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Record name | Benzene, 1-isocyanato-4-nitro- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1-Isocyanato-4-nitro-benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80870440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-nitrophenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.579 | |
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Record name | 4-Nitrophenyl isocyanate | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L4X2CUC34D | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 4-Nitrophenyl isocyanate?
A1: this compound is an organic compound with the molecular formula C7H4N2O3 and a molecular weight of 152.11 g/mol []. Its structure consists of a phenyl ring substituted with a nitro group at the para position and an isocyanate functional group (-N=C=O). While the provided abstracts do not contain detailed spectroscopic data, its structure can be confirmed by techniques like NMR and IR spectroscopy.
Q2: How does this compound react with other molecules?
A2: this compound is a highly reactive compound due to the presence of the isocyanate group. It readily reacts with nucleophiles such as amines and alcohols [, , ]. For example, it reacts with primary or secondary amines to form urea derivatives []. This reactivity makes it a valuable reagent in organic synthesis and for derivatizing compounds for analytical purposes.
Q3: Can you provide an example of a specific reaction mechanism involving this compound?
A3: [] investigated the reaction of this compound with N-bis(2-chloroethyl)amine. The reaction initially forms N-(4-nitrophenyl)-N′-bis(2-chloroethyl)urea, which then undergoes an intramolecular rearrangement. This rearrangement leads to the formation of either 2-(N-(4-nitrophenyl)imino)-3-(2′-chloroethyl)oxazolidine hydrochloride or 1-(4-nitrophenyl)-2-oxo-3-(2′-chloroethyl)imidazolidine, depending on the reaction conditions.
Q4: How is this compound utilized in studying enzyme activity?
A4: this compound can be used to derivatize molecules like diacylglycerols, making them detectable by techniques like High-Performance Liquid Chromatography (HPLC) []. This allows researchers to study the stereoselectivity of enzymes like lipases. For example, [] utilized this compound to analyze the products of lipase-catalyzed hydrolysis of triacylglycerols, enabling the determination of "integral stereoselectivity" of the enzyme.
Q5: Are there applications of this compound in materials science?
A5: Yes, [] explored the use of N-aryl-N′-pyridyl ureas, synthesized from 4-aminopyridine and various isocyanates including this compound, as thermal latent initiators for ring-opening polymerization of diglycidyl ether of bisphenol A (DGEBA). The study showed that the electron-withdrawing nature of the nitro substituent influenced the thermal latency and polymerization temperature, highlighting its potential in designing controlled polymerization systems.
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